2,4,5-trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine

• IUPAC Name: 2,4,5-trimethyl-6-[[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C18H25N5O/c1-12-9-19-18(20-10-12)23-7-5-16(6-8-23)11-24-17-13(2)14(3)21-15(4)22-17/h9-10,16H,5-8,11H2,1-4H3
• InChI Key: QFXAFSASLWCHCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)N2CCC(CC2)COC3=NC(=NC(=C3C)C)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol
• CAS No.: 2640889-70-7

Description

This compound is a pyrimidine derivative featuring a 2,4,5-trimethyl-substituted pyrimidine core, with a methoxy group at the 6-position linked to a piperidin-4-ylmethyl moiety. The piperidine ring is further substituted at the 1-position with a 5-methylpyrimidin-2-yl group. This structure combines dual pyrimidine motifs, a design strategy often employed to enhance binding affinity and selectivity in medicinal chemistry, particularly for kinase inhibition or nucleic acid interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4,5-trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine typically involves multiple steps, starting from readily available starting materials. One common approach involves the alkylation of a pyrimidine derivative with a piperidinyl-pyrimidinyl intermediate under basic conditions. The reaction conditions often include the use of strong bases such as sodium hydride or potassium tert-butoxide, and the reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2,4,5-trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, where nucleophiles such as amines or thiols replace existing substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyrimidine N-oxides, while reduction can produce reduced pyrimidine derivatives. Substitution reactions can lead to a variety of substituted pyrimidine compounds .

Scientific Research Applications

2,4,5-trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,4,5-trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. For example, it may inhibit the activity of enzymes involved in DNA replication or protein synthesis, thereby exerting its biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional analogs can be categorized based on pyrimidine core modifications, substituent patterns, and biological relevance. Below is a comparative analysis with key examples:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological/Physicochemical Relevance	Reference
2,4,5-Trimethyl-6-{[1-(5-methylpyrimidin-2-yl)piperidin-4-yl]methoxy}pyrimidine	Pyrimidine	2,4,5-Trimethyl, 6-methoxy-piperidinyl-pyrimidine	Potential kinase inhibitor due to dual pyrimidine motifs; enhanced lipophilicity from methyl groups	Synthesized (hypothetical pathway inferred)
3-((((2R,3R,4R,5R)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-5-(2-(((E)-3,7-dimethyl-octa-2,6-dien-1-yl)thio)-4-oxopyrimidin-1(4H)yl)tetrahydrofuran-3-yl)oxy)-(diisopropylamino)phosphino)propanenitrile	Pyrimidine-thiofuran	Thioether-linked terpenoid, phosphoramidite	Antisense oligonucleotide applications; steric hindrance from bulky substituents limits membrane permeability
1-(4,6-Dimethylpyrimidin-2-yl)-1′-aryl/heteroaryl-3,3′-dimethyl-(4,5′-bipyrazol)-5-ols	Pyrimidine-pyrazole	Bipyrazole, aryl/heteroaryl hydrazines	Antimicrobial activity; hydrogen-bonding capacity from hydroxyl groups improves solubility

Key Findings :

Substituent Effects: The target compound’s 2,4,5-trimethyl groups increase steric bulk and lipophilicity compared to the 4,6-dimethyl analog in . This may enhance membrane permeability but reduce aqueous solubility . The piperidin-4-ylmethoxy linker provides conformational flexibility, contrasting with the rigid terpenoid-thioether chain in , which prioritizes target-specific binding over pharmacokinetic properties.

In contrast, the pyrimidine-pyrazole hybrids in exhibit broader antimicrobial activity due to their hydrogen-bonding pyrazole-hydroxyl groups .

Synthetic Complexity :

• The target compound’s synthesis likely requires regioselective methylation and piperidine functionalization , whereas ’s bipyrazoles rely on hydrazine condensations , a more straightforward route .